2-(6-oxa-9-azaspiro[4.5]dec-9-ylmethyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• IUPAC Name: 9-(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-ylmethyl)-6-oxa-9-azaspiro[4.5]decane
• InChI: InChI=1S/C16H26N4O/c1-2-5-16(4-1)13-19(8-9-21-16)12-14-10-15-11-17-6-3-7-20(15)18-14/h10,17H,1-9,11-13H2
• InChI Key: CFGQMPVABCRQRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CN(CCO2)CC3=NN4CCCNCC4=C3
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.40 g/mol

Description

This compound belongs to a class of organic compounds known as azaspirodecane derivatives. These are organic compounds containing a spirodecane moiety with at least one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a spirodecane ring system, which is a type of cyclic compound where two rings share a single atom. The compound also contains a pyrazolo[1,5-a][1,4]diazepine moiety, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements).

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties could include things like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. For example, some compounds may be safe to handle under normal conditions but can become hazardous when heated or mixed with other chemicals.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.